Cas no 877636-69-6 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate
• CAS No: 877636-69-6
• MF: C₁₉H₁₀F₆N₂O₄S
• MW: 476.34912443161
• CID: 6431438
• PubChem ID: 16805946
• Update Time: 2025-10-29

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate
• 877636-69-6
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3,5-bis(trifluoromethyl)benzoate
• F2510-0151
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate
• AKOS024654820
• AB00687549-01
• Benzoic acid, 3,5-bis(trifluoromethyl)-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester

• Inchi： 1S/C19H10F6N2O4S/c20-18(21,22)11-4-10(5-12(6-11)19(23,24)25)16(29)31-15-8-30-13(7-14(15)28)9-32-17-26-2-1-3-27-17/h1-8H,9H2
• InChI Key： NDPWKKRWYLLLML-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 476.02654695g/mol
• Monoisotopic Mass: 476.02654695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 531.0±50.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate

Research Briefing on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate (CAS: 877636-69-6)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate (CAS: 877636-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyran and pyrimidine scaffold, along with trifluoromethyl benzoate functionalities, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a candidate for further drug development.

Recent advancements in the synthesis of this compound have highlighted improved yields and purity through optimized reaction conditions. Researchers have employed multi-step synthetic routes involving key intermediates to achieve the desired product. The presence of the trifluoromethyl groups enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications. Additionally, the pyrimidine sulfanyl moiety has been identified as a critical pharmacophore, contributing to its interaction with biological targets.

Biological evaluations of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate have demonstrated its efficacy in inhibiting specific enzymes and receptors implicated in inflammatory and oncogenic pathways. In vitro studies have shown potent activity against certain kinase targets, suggesting its potential as an anti-cancer agent. Furthermore, preliminary in vivo studies have indicated favorable pharmacokinetic profiles, with adequate tissue penetration and minimal off-target effects. These findings underscore the compound's therapeutic promise and warrant further preclinical investigations.

The mechanistic insights into this compound's action reveal its ability to modulate key signaling pathways. Molecular docking studies have elucidated its binding affinity for specific protein pockets, providing a structural basis for its inhibitory effects. Researchers have also explored its potential in combination therapies, where synergistic effects with existing drugs could enhance therapeutic outcomes. Such studies are crucial for understanding the full scope of its applications and optimizing its clinical utility.

Despite these promising developments, challenges remain in the scalability of its synthesis and the need for comprehensive toxicity studies. Addressing these issues will be pivotal in advancing this compound toward clinical trials. Future research directions may include structural modifications to improve potency and selectivity, as well as expanded biological testing across diverse disease models. Collaborative efforts between academic and industrial researchers will be essential to accelerate its translation into viable therapeutic options.

In conclusion, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,5-bis(trifluoromethyl)benzoate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a molecule of interest for further exploration. Continued research efforts will be instrumental in unlocking its full potential and addressing the unmet medical needs in various therapeutic areas.